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Compound of Interest

Compound Name: 2-(3-Fluorophenyl)benzonitrile

Cat. No.: B059359 Get Quote

An In-depth Technical Guide to the Procurement and Handling of Fluorinated Biphenyl

Carbonitriles for Research Applications

Disclaimer: The compound 2-(3-Fluorophenyl)benzonitrile is not readily available from

commercial chemical suppliers. This guide will focus on a closely related, commercially

available isomer, 4'-Fluoro-[1,1'-biphenyl]-2-carbonitrile (CAS: 89346-55-4), which serves as a

viable alternative for many research and development applications.

This technical guide is intended for researchers, scientists, and drug development

professionals. It provides a comprehensive overview of the procurement, synthesis, and safe

handling of 4'-Fluoro-[1,1'-biphenyl]-2-carbonitrile.

Chemical and Physical Properties
The physical and chemical properties of 4'-Fluoro-[1,1'-biphenyl]-2-carbonitrile are summarized

in the table below. This data is essential for understanding the compound's characteristics for

experimental design and safety considerations.
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Property Value

CAS Number 89346-55-4

Molecular Formula C₁₃H₈FN

Molecular Weight 197.21 g/mol

Purity Typically ≥95%

Appearance White to off-white solid

Melting Point Not readily available

Boiling Point Not readily available

Solubility
Soluble in organic solvents such as DMSO and

methanol

Commercial Availability and Procurement
For researchers looking to purchase 4'-Fluoro-[1,1'-biphenyl]-2-carbonitrile, several chemical

suppliers offer this compound in research-grade quantities. The following table provides a

summary of suppliers and typical product specifications. It is recommended to request a quote

and certificate of analysis from the supplier before purchasing.

Supplier Purity Available Quantities

Alchem Pharmtech ≥95% Inquire for details

A2B Chem ≥97% 250mg, 1g, 5g

BLD Pharmatech ≥97% 1g, 5g, 25g

ChemScence ≥98% 250mg, 1g, 5g

Mcule ≥95% 1g, 5g, 10g

Procurement and Handling Workflow
The following diagram illustrates a standard workflow for the procurement and safe handling of

a research chemical like 4'-Fluoro-[1,1'-biphenyl]-2-carbonitrile.
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To cite this document: BenchChem. [How to purchase 2-(3-Fluorophenyl)benzonitrile for
research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b059359#how-to-purchase-2-3-fluorophenyl-
benzonitrile-for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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